N-(2-(2,5-difluorophenylsulfonamido)ethyl)-4-isobutyramidobenzamide

• IUPAC Name: N-[2-[(2,5-difluorophenyl)sulfonylamino]ethyl]-4-(2-methylpropanoylamino)benzamide
• InChI: InChI=1S/C19H21F2N3O4S/c1-12(2)18(25)24-15-6-3-13(4-7-15)19(26)22-9-10-23-29(27,28)17-11-14(20)5-8-16(17)21/h3-8,11-12,23H,9-10H2,1-2H3,(H,22,26)(H,24,25)
• InChI Key: CESTZCCXPRKBNA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC=C(C=C1)C(=O)NCCNS(=O)(=O)C2=C(C=CC(=C2)F)F
• Molecular Formula: C19H21F2N3O4S
• Molecular Weight: 425.5 g/mol

Description

N-(2-(2,5-difluorophenylsulfonamido)ethyl)-4-isobutyramidobenzamide, commonly known as Difopein, is a peptide-based inhibitor that targets protein-protein interactions. It is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research.

Scientific Research Applications

Flubendiamide: Novel Insecticide Applications

Flubendiamide, with a unique structure incorporating sulfonylalkyl and heptafluoroisopropyl groups, demonstrates potent insecticidal activity against lepidopterous pests, including resistant strains. Its novel mode of action, distinct from commercial insecticides, and safety for non-target organisms make it a promising agent for integrated pest management programs (Tohnishi et al., 2005).

Environmental Behavior of Pesticide Sulfluramid

Sulfluramid, used for leaf-cutting ant control in South America, undergoes biodegradation and uptake in soil-carrot mesocosms, transforming into perfluorooctanesulfonate (PFOS) and other fluorinated compounds. This process highlights the environmental persistence and potential for bioaccumulation of fluorinated pesticides (Zabaleta et al., 2018).

Synthesis and Labeling of Pharmaceuticals

Research on glyburide, a sulfonylurea class drug, involves tritium and carbon-14 labeling for pharmacological studies. This illustrates the role of chemical synthesis and isotopic labeling in drug development and metabolic studies, relevant to understanding the behavior of complex organic molecules in biological systems (Hsi, 1973).

Electrophysiological Activity of Benzamides

Research into N-substituted imidazolylbenzamides or benzene-sulfonamides has identified compounds with significant electrophysiological activity, suggesting potential therapeutic applications in cardiac arrhythmias. This highlights the pharmacological potential of sulfonamide derivatives in developing selective class III agents (Morgan et al., 1990).

Antiulcer and Biopharmaceutical Studies

Novel derivatives of 3-[[[2-(3, 4-dimethoxyphenyl)ethyl]carbamoyl]methyl]aminobenzamide have shown substantial improvement in solubility, absorption, and antiulcer activity in rat models. This research underscores the importance of chemical modification in enhancing the biopharmaceutical properties of therapeutic compounds (Hosokami et al., 1995).